Cas no 5561-92-2 (1-(2-methoxyphenyl)propan-1-one)

• Product Name: 1-(2-methoxyphenyl)propan-1-one
• CAS No: 5561-92-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 385683
• PubChem ID: 347969
• Update Time: 2024-10-28

1-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2-methoxyphenyl)-
• 1-(2-Methoxyphenyl)propan-1-one
• 2’-METHOXYPROPIOPHENONE
• 2-methoxypropiophenone
• 1-(2-methoxyphenyl)-1-propanone
• 2'-methoxypropiophenone
• o-methoxypropiophenone
• 1-(2-methoxy-phenyl)-propan-1-one
• Propionylanisol
• 5561-92-2
• N12422
• MFCD00048613
• starbld0007543
• F9994-5255
• NSC406919
• LEAJWPFHMHVEKV-UHFFFAOYSA-N
• DTXSID70970948
• AS-6398
• SCHEMBL878658
• AKOS000187009
• EN300-36703
• NSC-406919
• Z54462534
• STK727354
• DTXCID801398470
• 1-Propanone, 1-(2-methoxyphenyl)-
• ALBB-019343
• 1-(2-methoxyphenyl)propan-1-one

• MDL： MFCD00048613
• Inchi： 1S/C10H12O2/c1-3-9(11)8-6-4-5-7-10(8)12-2/h4-7H,3H2,1-2H3
• InChI Key： LEAJWPFHMHVEKV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CC)=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 247°Cat760mmHg
• Flash Point: 100.3°C
• PSA: 26.30000
• LogP: 2.28790